![molecular formula C7H7N3O B559661 4-Methoxy-7h-pyrrolo[2,3-d]pyrimidine CAS No. 4786-76-9](/img/structure/B559661.png)
4-Methoxy-7h-pyrrolo[2,3-d]pyrimidine
Cat. No. B559661
M. Wt: 149.15 g/mol
InChI Key: QGJOWBMQGBHKRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673928B2
Procedure details
To 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (1, 3.5 g, 23.0 mmol) in 70 mL of methanol, potassium hydroxide (2.3 g, 41.0 mmol) is added and the reaction stirred at 60° C. overnight, then poured into water and extracted with ethyl acetate. The organic layer is separated and dried over sodium sulfate, filtered and the filtrate concentrated under vacuum to provide the desired compound (2, 3.20 g).
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:3]2[CH:10]=[CH:9][NH:8][C:4]=2[N:5]=[CH:6][N:7]=1.[OH-:11].[K+].O.[CH3:14]O>>[CH3:14][O:11][C:2]1[C:3]2[CH:10]=[CH:9][NH:8][C:4]=2[N:5]=[CH:6][N:7]=1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
3.5 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C2=C(N=CN1)NC=C2
|
|
Name
|
|
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Quantity
|
2.3 g
|
|
Type
|
reactant
|
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Smiles
|
[OH-].[K+]
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|
Name
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|
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Quantity
|
70 mL
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|
Type
|
reactant
|
|
Smiles
|
CO
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
the reaction stirred at 60° C. overnight
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The organic layer is separated
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
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FILTRATION
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Type
|
FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate concentrated under vacuum
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
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Type
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product
|
|
Smiles
|
COC=1C2=C(N=CN1)NC=C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.2 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
